Cas no 7067-68-7 (4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(naphthalen-1-ylmethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-[3-(pentyloxy)phenyl]pyrrolidine-2,3-dione)

• Product name: 4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(naphthalen-1-ylmethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-[3-(pentyloxy)phenyl]pyrrolidine-2,3-dione
• CAS No: 7067-68-7
• MF: C₃₇H₃₃N₅O₄S₂
• MW: 675.819025754929
• CID: 1745777
• PubChem ID: 5269997

4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(naphthalen-1-ylmethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-[3-(pentyloxy)phenyl]pyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(naphthalen-1-ylmethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-[3-(pentyloxy)phenyl]pyrrolidine-2,3-dione
• 4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-[5-(naphthalen-1-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(3-pentoxyphenyl)pyrrolidine-2,3-dione
• 7067-68-7
• DTXSID50414815
• 4-[Hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-(5-{[(naphthalen-1-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-5-[3-(pentyloxy)phenyl]pyrrolidine-2,3-dione

• Inchi： InChI=1S/C37H33N5O4S2/c1-3-4-9-20-46-27-16-11-14-25(21-27)32-30(33(43)31-23(2)38-29-18-7-8-19-41(29)31)34(44)35(45)42(32)36-39-40-37(48-36)47-22-26-15-10-13-24-12-5-6-17-28(24)26/h5-8,10-19,21,32,43H,3-4,9,20,22H2,1-2H3
• InChI Key： LZCZHSWUFAHKNR-UHFFFAOYSA-N
• SMILES： CCCCCOC1=CC=CC(=C1)C2C(=C(C3=C(N=C4N3C=CC=C4)C)O)C(=O)C(=O)N2C5=NN=C(S5)SCC6=CC=CC7=CC=CC=C76

Computed Properties

• Exact Mass: 675.19769
• Monoisotopic Mass: 675.197396
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 11
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 8.9
• Topological Polar Surface Area: 164

Experimental Properties

• Density: 1.38
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.712
• PSA: 109.92